Cas no 1448858-50-1 (2'-Amino-2,2,2-trifluoro-3'-(trifluoromethyl)acetophenone)

2'-Amino-2,2,2-trifluoro-3'-(trifluoromethyl)acetophenone structure
1448858-50-1 structure
Product Name:2'-Amino-2,2,2-trifluoro-3'-(trifluoromethyl)acetophenone
CAS No:1448858-50-1
MF:C9H5F6NO
MW:257.132523298264
CID:2621143
Update Time:2023-08-07

2'-Amino-2,2,2-trifluoro-3'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

    • 2'-Amino-2,2,2-trifluoro-3'-(trifluoromethyl)acetophenone
    • Inchi: 1S/C9H5F6NO/c10-8(11,12)5-3-1-2-4(6(5)16)7(17)9(13,14)15/h1-3H,16H2
    • InChI Key: PRLNOFWIIWOPDH-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(C(C(F)(F)F)=O)=C1N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 297
  • XLogP3: 3.5
  • Topological Polar Surface Area: 43.1
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